(2S)-1-[(2S)-2-amino-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoyl]pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-[(2S)-2-amino-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H22N2O5/c1-13(2,3)20-10(16)7-8(14)11(17)15-6-4-5-9(15)12(18)19/h8-9H,4-7,14H2,1-3H3,(H,18,19)/t8-,9-/m0/s1
• InChI Key: ZSUIRCJCXXBWHP-IUCAKERBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C(=O)N1CCCC1C(=O)O)N
• Isomeric SMILES: CC(C)(C)OC(=O)C[C@@H](C(=O)N1CCC[C@H]1C(=O)O)N
• Molecular Formula: C13H22N2O5
• DSSTOX Substance ID: DTXSID90654531
• Molecular Weight: 286.32 g/mol
• CAS No.: 64642-65-5

Description

(2S)-1-[(2S)-2-amino-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoyl]pyrrolidine-2-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C13H22N2O5 and its molecular weight is 286.328. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

Synthesis of 2,3-Disubstituted Pyrrolidines and Piperidines : This compound's structure is closely related to the synthesis of 2,3-disubstituted pyrrolidines and piperidines, showcasing a method based on the one-pot oxidative decarboxylation-beta-iodination of alpha-amino acid carbamates or amides. This process introduces iodine at previously unfunctionalized positions, facilitating the creation of compounds with potential relevance in pharmaceuticals and materials science (Boto et al., 2001).

Influenza Neuraminidase Inhibitors : The core structure of this compound and its derivatives have been used in the design and synthesis of potent inhibitors against influenza neuraminidase, an essential enzyme for the viral life cycle. The research illustrates how modifications of the core pyrrolidine structure can significantly impact the binding efficiency and inhibitory activity of the compounds, contributing to the development of new antiviral drugs (Wang et al., 2001).

Catalysis and Material Science

Amide Ligands for Cu-Catalyzed Coupling : A derivative of pyrrolidine-2-carboxylic acid, specifically an amide ligand, has been shown to enable the Cu-catalyzed coupling of sodium methanesulfinate with (hetero)aryl chlorides, demonstrating the utility of pyrrolidine derivatives in facilitating complex chemical reactions. This application underscores the compound's relevance in synthetic chemistry and material science, providing a pathway to synthesize pharmaceutically important compounds (Ma et al., 2017).

Molecular Design and Drug Discovery

C-H Functionalization : Research into the functionalization of cyclic amines, such as pyrrolidine, with α,β-unsaturated carbonyl compounds, has opened new avenues for the creation of complex molecules. This strategy has potential applications in drug discovery, providing a method to generate diverse molecular scaffolds that could serve as the basis for new therapeutic agents (Kang et al., 2015).